- Evaluation of synthesis of methyl 3-chloro-5-(4,6-dimethoxypyrimidin-2-ylcarbamoylsulfamoyl)-1-methylpyrazole-4-carboxylate using green metricsAsian Journal of Chemistry, 2017, 29(7), 1477-1481,
Cas no 554-68-7 (Triethylamine Hydrochloride)
Triethylamine Hydrochloride structure
Triethylamine Hydrochloride Properties
Names and Identifiers
-
- Ethanamine,N,N-diethyl-,hydrochloride
- TRIETHYLAMINE HCL
- TRIETHYLAMINE HYDROCHLORIDE
- TRIETHYLAMMONIUM CHLORIDE
- amine,triethyl,hydrochloride
- N,N-Diethylethanaminehydrochloride
- n,n-diethyl-ethanaminhydrochloride
- triethylaminemonohydrochloride
- TriethylaminHydrochlorid
- Triethylamine bydrochloride
- Tolzaoline bydrochloride
- TriethylamineHydrochloride,&
- Triethylammoniumchlorid
- Et3·HCl
- 4-(4-Phenylbutoxy)benzoic acid
- EN300-18262
- MFCD00012500
- DTXSID8060292
- triethylamine-hydrochloride
- triethylammonium chloride salt
- BS-17061
- N,N-diethylethanamine;hydrochloride
- triethylamine hydrochloride salt
- Ethanamine,n,n-diethyl-, hydrochloride
- NSC 30600
- 5-tert-Butylthiophene-2-carbonylchloride
- triethylammoniumchloride
- NSC-30600
- HSDB 5689
- UNII-0NX3818GCW
- EINECS 209-067-2
- Q15647961
- N,N-diethylethanamine hydrochloride
- AI3-19386
- TRIETHYLAMINE HYDROCHLORIDE [HSDB]
- triethyl ammonium chloride
- Amine, triethyl, hydrochloride
- triethylamin hydrochloride
- Triethylamine hydrochloride, >=99.0% (AT)
- BP-21333
- T0425
- AKOS015847415
- A830659
- triethylaminehydrochloride
- CHEMBL4446875
- EC 209-067-2
- Ethanamine, N,N-diethyl-, hydrochloride (1:1)
- 554-68-7
- SB75651
- Et3N HCl
- FT-0653964
- SCHEMBL844
- NSC30600
- Triethyl amine hydrochloride
- triethylammonium hydrochloride
- ILWRPSCZWQJDMK-UHFFFAOYSA-N
- Ethanamine, N,N-diethyl-, hydrochloride
- Triethylamine monohydrochloride
- J-525078
- Triethylamine, hydrochloride
- 0NX3818GCW
- Et3N.HCl
- (C2H5)3N.HCl
- Et3N-HCl
- Triethylamine hydrochloride,98%
- DB-050380
- Triethylamine, Hydrochloride; N,N-Diethylethanamine Hydrochloride; Triethylamine Monohydrochloride; Triethylammonium Chloride;
- +Expand
-
- MFCD00012500
- ILWRPSCZWQJDMK-UHFFFAOYSA-N
- InChI=1S/C6H15N.ClH/c1-4-7(5-2)6-3;/h4-6H2,1-3H3;1H
- CCN(CC)CC.Cl
- 3906409
Computed Properties
- 137.09700
- 0
- 1
- 3
- 137.097
- 8
- 25.7
- 0
- 0
- 0
- 0
- 0
- 2
- nothing
- nothing
- 0
- 3.2A^2
Experimental Properties
- 2.15010
- 3.24000
- 9666
- 1.4530 (estimate)
- 1440 g/L (20 ºC)
- 223.18°C (rough estimate)
- 261 °C (dec.) (lit.)
- °C
- 1440 g/L (20°C)
- White crystals. It is hygroscopic.
- 5 (10g/l, H2O, 20℃)
- Sublimation at 245 ° C without decomposition. It is soluble in 0.7 parts of water, ethanol and chloroform, very slightly soluble in benzene, and almost insoluble in ether.
- Hygroscopic
- 1.07
Triethylamine Hydrochloride Security Information
- GHS07
- YE2111500
- 1
- S22;S26;S36/37/39
- S26-S36-S36/37/39-S22
- II
- II
- R20/21/22; R36/37/38
- Xi
- NONH for all modes of transport
- H315,H319,H335
- P261,P305+P351+P338
- warning
- Store at room temperature
- 36/37/38
- Warning
- Yes
- 3
Triethylamine Hydrochloride Customs Data
- 29211910
-
China Customs Code:
29211910
Triethylamine Hydrochloride Price
Triethylamine Hydrochloride Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Solvents: Acetonitrile ; 6 h, rt → 60 °C
Reference
Triethylamine Hydrochloride Raw materials
Triethylamine Hydrochloride Preparation Products
Triethylamine Hydrochloride Suppliers
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Triethylamine Hydrochloride Related Literature
-
Jordan C. Kelly,Aaron J. Bloomfield New J. Chem. 2022 46 18647
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Jeongmin Lee,Ji Young Chang RSC Adv. 2018 8 25277
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Julliano G. Leal,André C. Sauer,Jo?o C. P. Mayer,Sílvio T. Stefanello,Débora F. Gon?alves,Felix A. A. Soares,Bernardo A. Iglesias,Davi F. Back,Oscar E. D. Rodrigues,Luciano Dornelles New J. Chem. 2017 41 5875
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Alexander Yuen,Amaury Bossion,Enrique Gómez-Bengoa,Fernando Ruipérez,Mehmet Isik,James L. Hedrick,David Mecerreyes,Yi Yan Yang,Haritz Sardon Polym. Chem. 2016 7 2105
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Julliano G. Leal,André C. Sauer,Jo?o C. P. Mayer,Sílvio T. Stefanello,Débora F. Gon?alves,Felix A. A. Soares,Bernardo A. Iglesias,Davi F. Back,Oscar E. D. Rodrigues,Luciano Dornelles New J. Chem. 2017 41 5875
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Witold Kozak,Mateusz Da?ko,Agnieszka Wo?os,Maciej Mas?yk,Konrad Kubiński,Andrzej Sk?adanowski,Majus Misiak,Janusz Rachon,Sebastian Demkowicz RSC Adv. 2015 5 32594
-
Hui Wang,Xiangzhan Meng,Guoying Zhao,Suojiang Zhang Green Chem. 2017 19 1462
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Oskar Popik,Barbara Grzeszczyk,Olga Staszewska-Krajewska,Bart?omiej Furman,Marek Chmielewski Org. Biomol. Chem. 2020 18 2852
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Myriam Hajir,Paolo Dolcet,Viktor Fischer,Julian Holzinger,Katharina Landfester,Rafael Mu?oz-Espí J. Mater. Chem. 2012 22 5622
-
10. Faster oxygen atom transfer catalysis with a tungsten dioxo complex than with its molybdenum analogT. Arumuganathan,Ramasamy Mayilmurugan,Manuel Volpe,Nadia C. M?sch-Zanetti Dalton Trans. 2011 40 7850
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